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Compound of Interest

Compound Name:
(S)-2-Amino-3-cyclohexylpropan-

1-ol

Cat. No.: B159691 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the known safety and hazard information

for the chemical compound (S)-2-Amino-3-cyclohexylpropan-1-ol. Due to a lack of a

dedicated Safety Data Sheet (SDS) for this specific molecule, this guide synthesizes data from

structurally similar compounds, including its hydrochloride salt and other amino alcohols, to

provide a thorough understanding of its potential hazards. All professionals handling this

substance should exercise caution and adhere to the safety protocols outlined herein.

GHS Hazard Identification and Classification
While a specific GHS classification for (S)-2-Amino-3-cyclohexylpropan-1-ol is not readily

available, data from its hydrochloride salt and analogous compounds strongly indicate that it

should be handled as a hazardous substance. The hydrochloride salt is classified as causing

skin irritation (H315), serious eye irritation (H319), and specific target organ toxicity — single

exposure (respiratory tract irritation) (H335)[1]. Furthermore, a structurally similar amino

alcohol, (±)-3-Amino-1,2-propanediol, is classified as causing severe skin burns and eye

damage (H314). Based on this information, (S)-2-Amino-3-cyclohexylpropan-1-ol should be

presumed to be, at a minimum, a significant skin and eye irritant, and potentially corrosive.

Table 1: GHS Hazard Summary (Inferred)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b159691?utm_src=pdf-interest
https://www.benchchem.com/product/b159691?utm_src=pdf-body
https://www.benchchem.com/product/b159691?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/product/aldrich/432261
https://www.benchchem.com/product/b159691?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159691?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class Hazard Statement Signal Word Pictogram

Skin

Corrosion/Irritation

H314: Causes severe

skin burns and eye

damage (inferred) /

H315: Causes skin

irritation

Danger / Warning

GHS05 (Corrosion),

GHS07 (Exclamation

Mark)

Serious Eye

Damage/Irritation

H314: Causes severe

skin burns and eye

damage (inferred) /

H319: Causes serious

eye irritation

Danger / Warning

GHS05 (Corrosion),

GHS07 (Exclamation

Mark)

Specific Target Organ

Toxicity - Single

Exposure

H335: May cause

respiratory irritation

(inferred)

Warning
GHS07 (Exclamation

Mark)

Physical and Chemical Properties
Limited specific data for the free base form of (S)-2-Amino-3-cyclohexylpropan-1-ol is
available. The following table summarizes known and predicted physical and chemical

properties.

Table 2: Physical and Chemical Properties
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Property Value Source

Molecular Formula C9H19NO [2]

Molar Mass 157.25 g/mol [2][3][4]

Boiling Point 120 °C (at 1 Torr) [3]

pKa (Predicted) 12.86 ± 0.10 [2][3]

Flash Point

Not available for the free base.

Not applicable for the

hydrochloride salt.

[1]

Solubility
Soluble in water and alcohol

solvents.
[3]

Toxicological Data
Quantitative toxicological data for (S)-2-Amino-3-cyclohexylpropan-1-ol is scarce. The

information below is derived from a structurally related compound and should be used as an

estimate of potential toxicity.

Table 3: Toxicological Data (for structurally similar compounds)

Test Species Route Value
Compound
Tested

LD50 Rat Oral 7,500 mg/kg
(±)-3-Amino-1,2-

propanediol

Precautionary Measures and Personal Protective
Equipment (PPE)
Based on the inferred hazards, the following precautionary statements and PPE are

recommended when handling (S)-2-Amino-3-cyclohexylpropan-1-ol.

Table 4: Recommended Precautionary Statements and PPE
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Category Precautionary Statements

Prevention

P260: Do not breathe

dust/fume/gas/mist/vapors/spray. P264: Wash

skin thoroughly after handling. P280: Wear

protective gloves/ protective clothing/ eye

protection/ face protection.

Response

P301 + P330 + P331: IF SWALLOWED: Rinse

mouth. Do NOT induce vomiting. P303 + P361 +

P353: IF ON SKIN (or hair): Take off

immediately all contaminated clothing. Rinse

skin with water/ shower. P304 + P340: IF

INHALED: Remove person to fresh air and keep

comfortable for breathing. P305 + P351 + P338:

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. P310:

Immediately call a POISON CENTER or

doctor/physician.

Storage P405: Store locked up.

Disposal
P501: Dispose of contents/container to an

approved waste disposal plant.

PPE

Chemical-resistant gloves (e.g., nitrile), safety

goggles and a face shield, lab coat, and

respiratory protection (e.g., N95 dust mask or

higher) if dust or aerosols are generated.[1]

Experimental Protocols
The following are summaries of standard OECD guidelines for key toxicological assessments.

These protocols would be appropriate for generating definitive data for (S)-2-Amino-3-
cyclohexylpropan-1-ol.
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Acute Dermal Irritation/Corrosion (Based on OECD
Guideline 404)
This test is designed to assess the potential of a substance to cause localized skin irritation or

corrosion.

Animal Model: A single albino rabbit is typically used for the initial test.

Test Substance Application: A 0.5 mL (for liquids) or 0.5 g (for solids) dose of the test

substance is applied to a small area of clipped skin (approximately 6 cm²). The site is then

covered with a gauze patch and a semi-occlusive dressing.

Exposure Duration: The standard exposure period is 4 hours. However, for substances

suspected of being corrosive, a sequential approach may be used, with observations at 3

minutes, 1 hour, and 4 hours. The test is terminated if a corrosive effect is observed at any

point.

Observation: After the exposure period, the patch is removed, and the skin is examined for

erythema (redness) and edema (swelling) at 60 minutes, 24, 48, and 72 hours after removal.

The reactions are scored based on a standardized scale.

Confirmation: If no corrosive effect is observed in the initial test, the response is confirmed in

up to two additional animals.

Acute Eye Irritation/Corrosion (Based on OECD
Guideline 405)
This test evaluates the potential of a substance to cause eye irritation or corrosion.

Animal Model: The test is typically performed on a single albino rabbit initially.

Test Substance Application: A single dose of the test substance (0.1 mL for liquids or 0.1 g

for solids) is instilled into the conjunctival sac of one eye. The other eye remains untreated

and serves as a control.

Observation: The eyes are examined for effects on the cornea, iris, and conjunctiva at 1, 24,

48, and 72 hours after application. The lesions are scored according to a standardized
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system.

Confirmation: If a corrosive or severe irritant effect is not observed in the initial test, the

response is confirmed using up to two additional animals. The use of topical anesthetics and

systemic analgesics is recommended to minimize animal distress.

Acute Oral Toxicity - Acute Toxic Class Method (Based
on OECD Guideline 423)
This method is used to estimate the acute oral toxicity of a substance.

Animal Model: The test is typically conducted in rats.

Dosing Procedure: A stepwise procedure is used, with a group of three animals per step. The

starting dose is selected from a series of fixed dose levels (5, 50, 300, or 2000 mg/kg body

weight) based on available information.

Observation: Animals are observed for signs of toxicity and mortality for up to 14 days.

Endpoint: The classification of the substance is determined by the number of animals that die

at specific dose levels. This method avoids the use of a large number of animals to

determine a precise LD50 value.

Environmental Hazards
There is currently no specific data available on the ecotoxicity or environmental fate of (S)-2-
Amino-3-cyclohexylpropan-1-ol. However, given its solubility in water, it is likely to be mobile

in the environment. Until specific data is available, it should be handled in a manner that

prevents its release into the environment.

Logical Workflow for Hazard Assessment
The following diagram illustrates a logical workflow for assessing the hazards of a chemical

substance like (S)-2-Amino-3-cyclohexylpropan-1-ol, in line with OECD guidelines.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b159691?utm_src=pdf-body
https://www.benchchem.com/product/b159691?utm_src=pdf-body
https://www.benchchem.com/product/b159691?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159691?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Initial Assessment

In Vitro Testing

In Vivo Testing (if necessary)

Hazard Classification & Communication

Literature Review &
Existing Data Analysis

Skin Corrosion/Irritation
(e.g., EpiDerm™, EpiSkin™)

Weight of Evidence

Acute Oral Toxicity
(OECD 423)

Analyze Physicochemical
Properties (pH, etc.) In Silico/QSAR Prediction

Acute Dermal Irritation/
Corrosion (OECD 404)

If in vitro inconclusive
or negative

Acute Eye Irritation/
Corrosion (OECD 405)

If corrosive,
assume eye corrosion

Eye Irritation
(e.g., BCOP, ICE)

If in vitro inconclusive
or negative

If not corrosive,
proceed to eye test

GHS Classification

Develop Safety Data Sheet (SDS)

Define Safe Handling Procedures

Click to download full resolution via product page

Figure 1. Hazard Assessment Workflow
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Signaling Pathway for Skin Corrosion
The following diagram illustrates a simplified signaling pathway leading to skin corrosion upon

exposure to a corrosive substance.
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Figure 2. Skin Corrosion Pathway

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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